2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C26H21N3O4S/c1-16-7-9-17(10-8-16)27-22(30)15-34-26-28-23-20-5-3-4-6-21(20)33-24(23)25(31)29(26)18-11-13-19(32-2)14-12-18/h3-14H,15H2,1-2H3,(H,27,30)
• InChI Key: HVGVMYUMUKGPAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)OC5=CC=CC=C53
• Molecular Formula: C26H21N3O4S
• Molecular Weight: 471.5 g/mol

Description

2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C26H21N3O4S and its molecular weight is 471.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The compound has shown promise in the realm of cancer research, with studies indicating its potential as an anticancer agent. Specifically, derivatives of this compound have been tested for cytotoxic activity against a variety of cancer cell lines. For instance, certain derivatives have demonstrated appreciable inhibition of cancer cell growth in multiple cancer cell lines, highlighting its potential as a basis for new anticancer agents (M. M. Al-Sanea et al., 2020).

Antimicrobial Activity

Research into the antimicrobial properties of related compounds has shown promising results. Novel derivatives have been synthesized and evaluated for their antimicrobial activity against a range of bacteria and fungi. Some of these derivatives have shown significant inhibitory activity, suggesting potential applications in combating microbial infections (A. Abu‐Hashem et al., 2020).

Imaging and Diagnostic Applications

In the field of medical imaging, derivatives of this compound have been utilized in the development of selective radioligands for imaging purposes. For example, one study detailed the synthesis of a radioligand for imaging the translocator protein (18 kDa) with PET, suggesting its utility in neurological and oncological imaging (F. Dollé et al., 2008).

Anti-inflammatory and Analgesic Properties

Further research has explored the anti-inflammatory and analgesic properties of related compounds. These studies have led to the synthesis of novel derivatives with significant activity, opening avenues for the development of new anti-inflammatory and analgesic drugs (K. Sunder & Jayapal Maleraju, 2013).